ABSTRACTIn damaged Fukushima Daiichi NPP reactors, groundwater microorganisms have continuously seeped into contaminated water. We investigated the effect of a siderophore-releasing microorganism (SB) on fuel debris analogues. Fuel debris analogue pellet samples (FDAPS) and powder samples containing CeO2 (an alternative to UO2)-ZrO2 solid solution and metallic iron were formed. FDAPSs were contacted with SB on a membrane filter placed on agar medium for 50 days. By the addition of SB, Fe-containing degradation products were detected by SEM-EDX analyses on FDAPSs, on the filter, and on the agar medium, revealing that some fractions of Fe ions were dissolved and precipitated on FDAPSs, and the rest became detached from FDAPSs and migrated through the filter. The SB derived degradation differed from those by P. fluorescens and Na-citrate solution. The RBS and ERDA spectrometry analyses identified the degradation products as Fe oxyhydroxides. Although Zr was detected in small amounts in the Fe area by SEM-EDX and by SIMS analyses, the dissolution of Zr may be limited. These results clarify that the presence of SB accelerates the degradation of fuel debris in which Fe metal regions are preferentially degraded, and some fraction of Fe were detached and migrated from the fuel debris analogue.

ABSTRACTThe flexible waste management (FWM) system has been proposed in order to apply the partitioning and transmutation (P&T) technology for minor actinides (MA) to the current high-level liquid waste (HLLW). This system consists of HLLW calcination to produce easy-to-dissolve granule; its temporary storage is required until the P&T technology deployment and re-dissolution of the granule to remove MA from HLLW after the future P&T technology deployment. The fundamental experiments were conducted to clarify the applicability of FWM system to the current HLLW, and the results indicate the technological validity of the system. The evaluations were carried out for the reduction of storage amount, potential radiotoxicity, and repository area of high-level waste.

ABSTRACTPrimary water stress corrosion cracking (PWSCC) of Alloy 600 remains an important degradation phenomenon in PWRs. In particular, the susceptibility to the PWSCC initiation at 290°C is of recent interest because that is one of the typical temperatures of the primary water in contact with Alloy 600 which remains in PWRs. In this paper, oxide film formed on Alloy 600 in simulated primary water at 290°C was analyzed by X-ray absorption fine structure (XAFS) measurements at the Fe K-edge. For the preparation of the oxide film, Alloy 600 was immersed in simulated primary water with dissolved hydrogen (DH) concentration of 5 or 30 ml/kg-H2O. The near edge region of the XAFS suggested that the oxide film for 5 ml/kg-H2O DH had a larger Fe3+/Fe2+ ratio than for 30 ml/kg-H2O DH. Additionally, the extended region of the XAFS revealed that Fe3+ mainly occupied the octahedral site of the spinel oxide. Previous reports indicate that an Fe3+-rich spinel oxide is less defective and protective against PWSCC initiation. Therefore, our results suggest that the lower DH concentration (5 ml/kg-H2O) could potentially mitigate the susceptibility of Alloy 600 to the PWSCC initiation at 290°C.

ABSTRACTThis study aimed to investigate the dosimetric effect of carbon fiber treatment couch on boron neutron capture therapy (BNCT). Using Monte Carlo code PHITS, the differences in normal tissue dose, treatment time, and tumor dose with and without the treatment couch were calculated for supine and lateral positions. For the lateral position, where the treatment couch was within the radiation field, the maximum dose rate difference was found to be up to 26%, the maximum treatment time deviation was up to 36 secs, and the maximum absolute deviation of the tumor dose can reach up to 1.1 Eq-Gy, and the maximum relative deviation can reach up to 12.1%. Therefore, it is inappropriate to ignore the device in dose calculation if it is within the radiation field. In practical treatment planning, efforts should be made to avoid placing the carbon fiber treatment couch within the radiation field. Otherwise, the treatment couch model should be included in the dose calculation to improve the accuracy of the results.

ABSTRACTCompton camera is believed to be an extremely important technology to observe the prompt emisions from gamma-ray bursts (GRBs). To improve the imaging efficiency of regions directly ahead the system, a novel Compton camera with an annular absorber was proposed and evaluated. The sensitivity and angular resolution of such a Compton camera were compared with those of a typical Compton camera with two planar detectors. The scatterers of the two cameras were identical, both consisting of 8×8 GAGG crystals, with each measuring 10×10×5 mm3. The absorber in the typical Compton camera was composed of 8×8 GAGG crystals, each of which measures 10×10×10 mm3. Sixty-four GAGG crystals, each also measuring 10×10×10 mm3, were arranged in an annular shape with an inner radius of ~51.5 mm and an outer radius of ~73.9 mm. A point gamma-ray source (511 keV) as well as a distributed source placed 1000 mm away from the center of the scatterer were subsequently imaged by the two cameras. By changing the scatterer-to-absorber distance, the efficiency and angular resolution of the two cameras were calculated and compared with each other. Even with slightly better angular resolution, the novel Compton camera significantly enhanced the system detection efficiency. This enhancement depended on the distance between the scatterer and absorber. When the distance was 130 mm, the enhancement was nearly 50%.

ABSTRACTAn evaluation method of hydrogen generation rate due to water radiolysis caused by the radiation from fuel debris stored in fuel debris canisters was developed to ensure safe transport and storage of the fuel debris resulting from the core damage accidents in the Fukushima Daiichi Nuclear Power Station. Assuming that the radiation energy absorption rate of water (F value) is 1, that is all radiation energy is deposited in water mixed with the debris, the hydrogen generation rate will be overestimated. Therefore, to consider the shielding effect of the fuel debris itself, the F value dependence on the fuel debris particle size was examined. First, the hydrogen generation rate was obtained by the hydrogen generation test using particles (maximum size of 0.355 mm) of actual crushed spent nuclear fuel pellets. Then, the hydrogen generation rates obtained by this test were compared with those estimated using the F value calculated with the particle transport calculation code, PHITS. The F value was calculated assuming a system in which a spherical fuel debris particle was located at the center of a cube containing water. The PHITS code evaluated the hydrogen generation rate conservatively using the F value calculated for a fine particle (spherical fuel debris particle diameter of 0.0001 mm).

ABSTRACTThe JENDL-4.0/HE neutron and proton ACE files were produced in 2017 and those of 22 nuclei for neutron and 25 nuclei for proton were bundled in the PHITS code. Recently it was found that the following five data in the JENDL-4.0/HE neutron and proton ACE files had any problems; ACE files for 15N and 18O, heating numbers, damage energy production cross sections, secondary neutron multiplicities and fission cross sections. Thus new JENDL-4.0/HE neutron and proton ACE files were produced with the problems fixed. This paper describes the problems and how to produce the new neutron and proton ACE files in detail.

ABSTRACTWe have developed a 750MWe sodium-cooled MOX fueled fast reactor core with enhanced safety against typical ATWS. Design goals were set as follows: 1) negative void reactivity for the loss of flow (ULOF); and 2) burnup reactivity less than 1 $ for the transient over power (UTOP). To achieve the goals the following were considered: 1) adoption of the axially heterogeneous core with a sodium plenum and a gas expansion module to reduce void reactivity; and 2) addition of minor actinides (MAs) to the internal blanket to reduce burnup reactivity. Configurations of the core were optimized as follows. First, void reactivity was reduced by a parameter survey for the inner core height, B-10 content of the upper shield, and standby position of the backup control rods. Second, burnup reactivity was reduced by a parameter survey for the MA content in the internal blanket, etc. We designed the safety enhanced fast reactor core that did not undergo sodium boiling if the ULOF occurred and we maintained fuel integrity for the UTOP by the transient analysis. By installing a self-actuated shutdown system in the backup control rods, the improved operational reliability of this shutdown system and the improved safety can be expected.

ABSTRACTReliable neutron capture cross sections of lead isotopes are necessary for the development of lead or lead-bismuth cooled fast reactors. Although 204Pb has the smallest natural abundance in stable Pb isotopes, its neutron capture cross-section data are important because a long-lived radionuclide 205Pb (T1/2 = 17.3 million years) is produced by a neutron capture reaction on 204Pb. This study applied a mass spectrometry method to measure the neutron capture cross section of 204Pb. An enriched 204Pb sample was irradiated for 24 days with a neutron flux on the order of 1013 n/cm2/sec at the Japan Research Reactor-3. The irradiated 204Pb sample was analyzed by thermal ionization mass spectrometry to obtain the isotopic ratio between 205Pb and 204Pb. Consequently, the thermal-neutron capture cross-section of 204Pb was found to be 0.536 ± 0.030 barns.

ABSTRACTPool scrubbing is an important filtering process that prevents radioactive aerosols from entering the environment in the event of severe accidents in a nuclear reactor. In the process of transporting aerosol particles using bubbles, bubble hydrodynamics plays a crucial role in modeling pool scrubbing and significantly affects particle removal in a bubble. Our future research strategy is to apply the three-dimensional Computational Fluid Dynamics (CFD) approach to understand the detailed bubble interaction, which is difficult to be assessed experimentally. This study validates the applicability of the CFD simulation to bubble hydrodynamics at the flow transition from a globule to a swarm region. Two types of solvers based on the Volume Of Fluid (VOF) and Simple Coupled Volume Of Fluid with Level Set (S-CLSVOF) methods were used to capture the gas–liquid interface in the CFD simulation. We use the experimental data for validation. As a result, the VOF and S-CLSVOF methods accurately predict the bubble size and void fraction distributions. In addition, we confirmed that the bubble rise velocity of the S-CLSVOF method almost agrees with the experimental results. The validated code is expected to play a critical role in evaluating the constitutive equations in the stand-alone pool scrubbing code – SPARC-90.